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Compound of Interest

Compound Name: Octadecyl acrylate

Cat. No.: B107427

Essential Safety and Handling Guide for
Octadecyl Acrylate

This guide provides crucial safety protocols, personal protective equipment (PPE)
recommendations, and operational procedures for the safe handling and disposal of Octadecyl
acrylate in a laboratory setting. Adherence to these guidelines is essential for minimizing risks
and ensuring a safe research environment.

Hazard Summary

Octadecyl acrylate is a chemical that requires careful handling due to its potential health and
safety risks. Key hazards include:

Skin Irritation: Can cause skin irritation upon contact.[1]

Serious Eye Irritation: Poses a risk of serious eye irritation.[1]

Respiratory Irritation: May cause respiratory irritation if inhaled, particularly as dust.[1][2]

Skin Sensitization: May cause an allergic skin reaction with repeated exposure.[3]

Aquatic Toxicity: Toxic to aquatic life with long-lasting effects.[1][2]

It is also combustible and can form explosive mixtures with air upon intense heating.[1]
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Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Octadecyl acrylate. The following

table summarizes the required equipment based on established safety standards.

Protection Type

Required Equipment

Key Considerations &
Standards

Eye/Face Protection

Safety glasses with side-
shields or tightly fitting safety

goggles.

Must be tested and approved
under government standards
such as EN 166 (EU) or
NIOSH (US). A face shield may
be necessary if there is a

significant splash risk.[1][4]

Skin Protection

Chemical-resistant gloves and
a lab coat. Impervious
protective clothing may be

required for larger quantities.

Gloves must be inspected
before use. Use proper glove
removal technique to avoid
skin contact. Contaminated
gloves should be disposed of
in accordance with laboratory
practices.[2][3][5]

Respiratory Protection

Not typically required with
adequate ventilation. An
approved dust mask (e.g., N95
or P1/P2 filter) is necessary

when dusts are generated.

If exposure limits are exceeded
or irritation occurs, a full-face
respirator with appropriate
cartridges (e.g., ABEK) should
be used.[1][2][5]

Operational Plan: Safe Handling and Storage

Handling:

o Ventilation: Always handle Octadecyl acrylate in a well-ventilated area. Using a chemical

fume hood is recommended to minimize inhalation risks.[6]

e Avoid Contact: Prevent all direct contact with the substance, including skin and eyes. Avoid

forming dusts or aerosols.[2][3]
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» Hygiene: Wash hands thoroughly after handling. Contaminated work clothing should not be
allowed out of the workplace and must be washed before reuse.[1][3][7]

e Ignition Sources: Keep away from heat, sparks, and open flames. Use non-sparking tools
and ground transfer equipment to prevent electrostatic discharge.[3][8]

Storage:

» Conditions: Store in a tightly closed container in a cool (0-20°C), dry, dark, and well-
ventilated place.[1][8]

e Sensitivity: The material is sensitive to heat and light, which can cause it to polymerize.[1][8]

e Incompatibilities: Avoid contact with oxidizing agents, acids, alkalis, and peroxides, as they
can act as catalysts for polymerization.[8]
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Caption: Workflow for the safe handling of Octadecyl acrylate from preparation to disposal.
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Disposal and Spill Management Plan

Spill Procedures:

Evacuate and Ventilate: Ensure adequate ventilation and evacuate non-essential personnel
from the area.[1]

Avoid Contamination: Prevent the spilled material from entering drains or waterways.[1][8]

Containment: For spills, collect, bind, and pump off the substance. For solid material, sweep
or shovel it up without creating dust.[1][5]

Personal Protection: Wear full PPE, including respiratory protection, during cleanup.[8]

Collection: Place the collected material into a suitable, closed, and labeled container for
disposal.[2][5]

Waste Disposal:

Regulations: All waste, including contaminated PPE and unused product, must be disposed
of as hazardous waste.[3] Follow all applicable local, regional, and national environmental
regulations.[8]

Method: Disposal may involve incineration in an approved facility.[8] Do not dispose of it in
standard waste or down the drain.

First Aid Measures

Immediate first aid is critical in the event of exposure.
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Exposure Route First Aid Protocol

Immediately rinse cautiously with plenty of water

for several minutes. Remove contact lenses if
Eye Contact present and easy to do so. Continue rinsing. If

eye irritation persists, seek immediate medical

attention from an ophthalmologist.[1][8]

Take off all contaminated clothing immediately.
) Wash the affected area with plenty of soap and
Skin Contact L
water. If skin irritation or a rash occurs, get

medical advice.[1][3][8]

Move the person to fresh air and keep them in a

position comfortable for breathing. If the person

Inhalation ]
feels unwell, call a poison center or doctor.[1][7]
[8]
Rinse mouth with water. Immediately make the
) victim drink water (two glasses at most). Never
Ingestion

give anything by mouth to an unconscious

person and consult a physician.[1][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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